ethyl N-methylcyclohexylcarbamate

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: ethyl N-cyclohexyl-N-methylcarbamate
• InChI: InChI=1S/C10H19NO2/c1-3-13-10(12)11(2)9-7-5-4-6-8-9/h9H,3-8H2,1-2H3
• InChI Key: CRNKWGWDUOCHTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N(C)C1CCCCC1

Description

Ethyl N-methylcyclohexylcarbamate is a useful research compound. Its molecular formula is C10H19NO2 and its molecular weight is 185.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 17.9 g. (0.10 mole) of ethyl N-methylcarbanilate, 100 ml. of 2-propanol, and 2.4 g. of 5% Rh on carbon was added to a 300 ml. Magne Drive autoclave. The vessel was sealed, purged first with nitrogen and then with hydrogen, and pressured with hydrogen to 600 psig. The autoclave was agitated at 30°-40° and 500-800 psig for 0.3 hr., when gas absorption stopped. The reaction product was removed and filtered through Celite filter aid to remove the catalyst. Most of the solvent was removed on a rotary evaporator under vacuum. Distillation gave a quantitative yield of ethyl N-methylcyclohexylcarbamate, b.p. 78°-82° at 2 mm., mostly 81°-2° at 2 mm. An elemental analysis was obtained on a middle cut from the distillation. Anal. Calcd. for C10H19O2N: C, 64.83; H, 10.34; N, 7.56. Found: C, 64.73; H, 10.32; N, 7.44.